![molecular formula C9H6N2S B173546 2-Aminobenzo[b]thiophene-3-carbonitrile CAS No. 18774-47-5](/img/structure/B173546.png)
2-Aminobenzo[b]thiophene-3-carbonitrile
Overview
Description
2-Aminobenzo[b]thiophene-3-carbonitrile is a chemical compound with the CAS Number: 18774-47-5. It has a molecular weight of 174.23 and its IUPAC name is 2-amino-1-benzothiophene-3-carbonitrile .
Synthesis Analysis
The synthesis of this compound can be achieved through a reaction involving 2-nitro-l-benzothiophene-3-carbonitrile and Pd/C in methanol under nitrogen. The reaction mixture is stirred under an atmosphere of hydrogen for 24 hours. The reaction mixture is then filtered and the filtrate is concentrated under reduced pressure and dried under high vacuum to afford the title compound . Another method involves the use of [2-NITRO-BENZO][b] thiophene-3-carbonitrile and Pd/C in 1,2-dichloroethane .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C9H6N2S .Physical And Chemical Properties Analysis
This compound is a solid at room temperature. It should be stored in a dark place and under an inert atmosphere . .Scientific Research Applications
Quantum Chemical Calculations
2-Aminobenzo[b]thiophene-3-carbonitrile has been utilized in quantum chemical calculations. Oturak et al. (2017) conducted experimental and quantum chemical calculations on 2-Amino-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carbonitrile, providing insights into its physical and chemical properties (Oturak et al., 2017).
Synthesis of Azo Dyes
Sabnis and Rangnekar (1989) explored the synthesis of azo benzo[b]thiophene derivatives from this compound, demonstrating its application in creating disperse dyes with good coloration and fastness properties on polyester (Sabnis & Rangnekar, 1989).
Synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines
El-Kashef et al. (2007) used this compound in the synthesis of pyrrolobenzo[b]thieno[1,4]diazepines, highlighting its utility in organic synthesis (El-Kashef et al., 2007).
Cytotoxicity Evaluation
Mohareb, Abdallah, and Ahmed (2017) investigated the reactivity of this compound towards thioglycolic acid, leading to the synthesis of derivatives with notable cytotoxicity effects against various cancer cell lines (Mohareb et al., 2017).
Synthesis with Potassium Carbonate
Tang Xiao-hon (2014) developed a high-efficient synthesis method for this compound using potassium carbonate as a heterogeneous catalyst (Tang Xiao-hon, 2014).
Antimicrobial Agents
Patil et al. (2017) synthesized tetrahydrobenzo[b]thiophen-2-yl)-N, N-dimethylformamidine derivatives from this compound, showing effective antimicrobial activities against various microbes (Patil et al., 2017).
Palladium-Catalyzed Synthesis
Hou, He, and Yang (2014) described a novel synthesis of 2-Aminobenzo[b]thiophenes using palladium-catalyzed carbon-sulfur bond formation, showcasing an efficient and convenient method (Hou et al., 2014).
Microwave-Assisted Synthesis for Kinase Inhibitors
Bagley et al. (2015) utilized microwave irradiation of 2-halobenzonitriles and methyl thioglycolate for the synthesis of 3-aminobenzo[b]thiophenes, contributing to the development of kinase inhibitors (Bagley et al., 2015).
Synthesis of Fused Pyrimidine and Thiazine Systems
Hemdan and Abd El-Mawgoude (2015) demonstrated the use of this compound in synthesizing various fused pyrimidines and thiazines, indicating its versatility in creating heterocyclic systems (Hemdan & Abd El-Mawgoude, 2015).
Ullmann Coupling at Room Temperature
Janni et al. (2017) achieved the synthesis of functionalized 2-Aminobenzo[b]thiophenes through Ullmann coupling at room temperature, enhancing the scope for enantiospecific reactions (Janni et al., 2017).
Synthesis of Crystal Structure
Wang et al. (2014) synthesized N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide, an advancement in crystallography research using this compound (Wang et al., 2014).
Safety and Hazards
The compound is classified under the GHS07 hazard class. It has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes .
Relevant Papers The relevant paper retrieved discusses the microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds .
Mechanism of Action
Pharmacokinetics
, the compound has a high gastrointestinal absorption and is not a substrate for P-glycoprotein, which is involved in drug transport. It is an inhibitor of CYP1A2 and CYP2C19, which are enzymes involved in drug metabolism. The compound has a LogP value of 1.76 (iLOGP), indicating its lipophilicity. Its water solubility is 0.251 mg/ml . These properties can impact the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) and thus its bioavailability.
properties
IUPAC Name |
2-amino-1-benzothiophene-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2S/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNXWDETZPAYBPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00632204 | |
Record name | 2-Amino-1-benzothiophene-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00632204 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18774-47-5 | |
Record name | 2-Amino-1-benzothiophene-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00632204 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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